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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stoichiometry, phase equilibria,
and synthesis of compounds within the silver-phosphorus (Ag-P) binary system. The

information is compiled from key crystallographic and phase diagram assessments, offering a
valuable resource for materials science, inorganic chemistry, and drug development research.

Stoichiometry of Silver Phosphide Compounds

The Ag-P system is characterized by the formation of several stable intermetallic compounds.
The primary stoichiometries that have been experimentally identified and characterized are
AgP2, AgsP, and AgsP11[1].

A summary of the known silver phosphide compounds and their basic properties is presented
in Table 1.

Table 1: Known Silver Phosphide Compounds and their Properties
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Compound Molecular Weight (
IUPAC Name CAS Number
Formula g/mol )
AgP2 Silver Diphosphide 170.82 12002-82-3
AgsP Trisilver Phosphide 354.58 12002-82-3
Trisilver
AgsP11 664.44 Not available

Undecaphosphide

The Ag-P Binary Phase Diagram

The phase relationships in the silver-phosphorus system have been thermodynamically
assessed, providing a comprehensive phase diagram[1]. The diagram illustrates the stability of

different phases as a function of temperature and composition.

A schematic representation of the logical relationships within the Ag-P phase diagram is
provided below. This diagram highlights the key phases and their transitions.
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Logical Relationships in the Ag-P System
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Caption: Logical flow of phase formation in the Ag-P system.

Crystallographic Data

The crystal structures of the identified silver phosphide compounds have been determined
through single-crystal X-ray diffraction studies. A summary of the crystallographic data is

presented in Table 2.

Table 2: Crystallographic Data for Silver Phosphide Compounds
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Compo Crystal Space Referen
a(A) b (A) c (A) B (°)
und System Group ce
Monoclini
AgP:2 P2i/c 6.218 5.056 7.804 113.48 [1]
c
o 0=99.27,
AgsP11 Triclinic P-1 8.916 10.024 5.845 [2]
y=103.55

Note: Detailed crystallographic data for AgsP is not readily available in the reviewed literature.

Experimental Protocols
Synthesis of Silver Phosphide Compounds

The synthesis of silver phosphide compounds typically involves direct reaction of the
constituent elements at elevated temperatures in a controlled environment.

The synthesis of AgP2 has been reported by the direct reaction of silver and red phosphorus[1].
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Caption: General workflow for the experimental determination of a binary phase diagram.
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Conclusion

This technical guide has summarized the key information regarding the stoichiometry and
phase diagram of the silver-phosphorus system. The existence of the intermetallic compounds
AgP2, AgsP, and AgsP11 has been established, with crystallographic data available for AgP2 and
AgsP11. The synthesis of these compounds is typically achieved through high-temperature
reactions of the constituent elements. The determination of the Ag-P phase diagram relies on a
combination of thermal analysis, X-ray diffraction, and microscopic techniques. This
compilation of data serves as a foundational resource for further research and development in
areas utilizing silver phosphide compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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